Cas no 18211-44-4 (9(Z),12(Z),15(Z)-Heneicosatrienoic acid)

9(Z),12(Z),15(Z)-Heneicosatrienoic acid is a polyunsaturated fatty acid (PUFA) with a 21-carbon chain and three cis-configured double bonds at positions 9, 12, and 15. This compound is of interest in lipid research due to its structural similarity to essential omega-3 fatty acids, such as α-linolenic acid (ALA), and its potential role in biochemical pathways. Its unique chain length and unsaturation pattern make it a valuable reference standard for analytical studies, including gas chromatography (GC) and mass spectrometry (MS). Researchers also investigate its possible biological activity in modulating inflammation and lipid metabolism. The high purity and well-defined structure ensure reliability for experimental applications.

9(Z),12(Z),15(Z)-Heneicosatrienoic acid structure

18211-44-4 structure

Product Name:9(Z),12(Z),15(Z)-Heneicosatrienoic acid

CAS No:18211-44-4

MF:C₂₁H₃₆O₂

MW:320.51

CID:5092294

PubChem ID:14647994

Update Time:2025-10-08

9(Z),12(Z),15(Z)-Heneicosatrienoic acid Chemical and Physical Properties

Names and Identifiers

- 9(Z),12(Z),15(Z)-HENEICOSATRIENOIC ACID
- WHLKAPQFQWYTAL-QNEBEIHSSA-N
- SCHEMBL11857707
- cis,cis,cis-9,12,15-heneicosatrienoic acid
- (9Z,12Z,15Z)-henicosa-9,12,15-trienoic acid
- 18211-44-4
- 9(Z),12(Z),15(Z)-Heneicosatrienoic acid
- Inchi： 1S/C21H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23/h6-7,9-10,12-13H,2-5,8,11,14-20H2,1H3,(H,22,23)/b7-6-,10-9-,13-12-
- InChI Key： WHLKAPQFQWYTAL-QNEBEIHSSA-N
- SMILES： OC(=O)CCCCCCC/C=C\C/C=C\C/C=C\CCCCC

Computed Properties

Exact Mass: 320.271530387g/mol
Monoisotopic Mass: 320.271530387g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 23
Rotatable Bond Count: 16
Complexity: 340
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 3
Undefined Bond Stereocenter Count: 0
XLogP3: 7.8
Topological Polar Surface Area: 37.3Å²

9(Z),12(Z),15(Z)-Heneicosatrienoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Larodan	10-2113-4-5mg	9(Z),12(Z),15(Z)-Heneicosatrienoic acid	18211-44-4	>98%	5mg	€345.00	2023-09-19
SHENG KE LU SI SHENG WU JI SHU	sc-507141-5mg	9(Z),12(Z),15(Z)-Heneicosatrienoic acid,	18211-44-4		5mg	￥3565.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-507141-5 mg	9(Z),12(Z),15(Z)-Heneicosatrienoic acid,	18211-44-4		5mg	￥3,565.00	2023-07-10
Larodan	10-2113-1-1mg	9(Z),12(Z),15(Z)-Heneicosatrienoic acid	18211-44-4	>98%	1mg	€250.00	2025-03-07